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Compound of Interest

Compound Name: Sodium o-cresolate

Cat. No.: B1260490 Get Quote

For Immediate Implementation by Laboratory Personnel

The proper disposal of sodium o-cresolate, a hazardous chemical, is critical for ensuring

laboratory safety and environmental protection. Adherence to these procedural guidelines is

mandatory for all researchers, scientists, and drug development professionals handling this

substance. This document provides a direct, step-by-step operational plan for the safe

management and disposal of sodium o-cresolate waste.

Immediate Safety and Handling Precautions
Before beginning any work that will generate sodium o-cresolate waste, it is imperative to be

prepared. The primary hazards associated with sodium o-cresolate and its parent compound,

cresol, are its corrosivity and toxicity.[1][2] Exposure can cause severe skin burns, eye

damage, and may be toxic if ingested or absorbed through the skin.[3]

Personal Protective Equipment (PPE): A comprehensive PPE strategy is your first line of

defense. This includes, but is not limited to:

Chemical-resistant gloves (e.g., nitrile or neoprene).

Splash goggles and a face shield.

A lab coat or chemical-resistant apron.[4]

In situations with a risk of aerosol or dust generation, respiratory protection is required.[4]
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Engineered Controls: All handling of sodium o-cresolate should occur within a certified

chemical fume hood to minimize inhalation exposure.[4] An eyewash station and safety

shower must be readily accessible and unobstructed.[2][4]

Spill Management: Have a spill kit readily available. For small spills, use an inert absorbent

material like vermiculite or sand.[4][5] The collected material must be treated as hazardous

waste. Report all spills to your laboratory supervisor and Environmental Health and Safety

(EHS) department immediately.[4]

Waste Segregation and Collection: A Step-by-Step
Protocol
Proper segregation is the foundation of compliant chemical waste disposal.[4] At no point

should sodium o-cresolate waste be mixed with regular trash or discharged into the sewer

system.[4]

Designate a Waste Container: Use a dedicated, clearly labeled hazardous waste container

for all streams of sodium o-cresolate waste. This includes:

Unused or expired sodium o-cresolate.

Solutions containing sodium o-cresolate.

Contaminated materials such as pipette tips, wipes, gloves, and empty stock containers.

[4]

Container Specifications: The container must be made of a material compatible with sodium
o-cresolate and must have a securely fitting lid to prevent leaks.[4]

Accurate Labeling: The waste container must be labeled with the words "Hazardous Waste,"

the full chemical name "Sodium o-cresolate," and any other identifiers required by your

institution's EHS department.[4]

Storage of Sodium o-Cresolate Waste
Pending collection by a licensed disposal company, the storage of your hazardous waste

container must adhere to the following:
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Secure and Ventilated Area: Store the sealed container in a designated, well-ventilated, and

secure area away from general laboratory traffic.[4]

Incompatible Materials: Ensure the storage area is free from incompatible materials,

particularly strong oxidizing agents, to prevent hazardous reactions.[1][6]

Secondary Containment: It is best practice to place the primary waste container inside a

larger, chemically resistant secondary container to mitigate any potential leaks.[4]

Final Disposal Procedures
The final disposal of sodium o-cresolate must be handled by professionals in accordance with

federal, state, and local regulations.[1][2]

Contact EHS: Your institution's Environmental Health and Safety (EHS) department is your

primary point of contact. They will provide specific guidance and arrange for the collection of

the waste.[2][4]

Licensed Disposal Company: Sodium o-cresolate waste must be transferred to a licensed

hazardous material disposal company.[4]

Recommended Disposal Method: The most common and recommended method for the

disposal of cresols and their derivatives is high-temperature incineration in a permitted

chemical incinerator equipped with an afterburner and scrubber.[1][4][7]

Quantitative Data for Cresol Isomers
For reference, the following table summarizes key quantitative exposure limits and identifiers

for cresol isomers.
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Parameter Value Reference

OSHA PEL (Permissible

Exposure Limit)

5 ppm (22 mg/m³) - 8-hour

TWA
[1]

NIOSH REL (Recommended

Exposure Limit)
2.3 ppm - 10-hour TWA [2]

ACGIH TLV (Threshold Limit

Value)
5 ppm - 8-hour TWA [2]

EPA Hazardous Waste

Number

U052 (for discarded

commercial chemical product)
[8][9]

EPA Hazardous Waste

Number

D025 (if extract contains > 200

mg/L of p-Cresol in solid

waste)

[8]

TWA: Time-Weighted Average

Logical Workflow for Sodium o-Cresolate Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of sodium o-cresolate waste.
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Sodium o-Cresolate Disposal Workflow
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Caption: Workflow for the safe disposal of sodium o-cresolate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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